Cas no 2172327-96-5 (1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: 1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 2172327-96-5
• MF: C₁₁H₁₄N₆
• MW: 230.269060611725
• CID: 5896917
• PubChem ID: 165506382
• Update Time: 2025-07-20

1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine
• 1-methyl-N-[(1H-1,2,3,4-tetrazol-5-yl)methyl]-2,3-dihydro-1H-indol-5-amine
• EN300-1273768
• 2172327-96-5

• Inchi： 1S/C11H14N6/c1-17-5-4-8-6-9(2-3-10(8)17)12-7-11-13-15-16-14-11/h2-3,6,12H,4-5,7H2,1H3,(H,13,14,15,16)
• InChI Key： WSTJWASWVYDWCE-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(=CC=2CC1)NCC1N=NNN=1

Computed Properties

• Exact Mass: 230.12799447g/mol
• Monoisotopic Mass: 230.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine

Introduction to 1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 2172327-96-5)

1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine, identified by its CAS number 2172327-96-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines structural features from indole and tetrazole moieties, making it a promising candidate for further exploration in drug discovery and development. The compound’s unique chemical framework suggests potential biological activities that warrant in-depth investigation.

The indole core is a well-known pharmacophore in medicinal chemistry, frequently encountered in natural products and synthetic drugs. Its presence in 1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine suggests that the compound may exhibit properties such as receptor binding affinity or enzyme inhibition. Additionally, the tetrazole ring introduces a high degree of electrophilicity and reactivity, which can be exploited for further derivatization and functionalization. These structural attributes make the compound an intriguing subject for synthetic chemists and biologists alike.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential targets for 1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-amine, including kinases and other enzymes implicated in various diseases. These predictions are supported by experimental data from high-throughput screening (HTS) campaigns and virtual screening (VS) approaches.

The synthesis of 1-methyl-N-(1H-1,2,3,4-tetrazol-5-yl)methyl-2,3-dihydro-1H-indol-5-am ine presents both challenges and opportunities. The indole scaffold requires precise functionalization to achieve the desired biological activity, while the tetrazole moiety must be incorporated without compromising stability or reactivity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have proven effective in constructing complex heterocyclic systems like this one.

In vitro studies have begun to unravel the pharmacological profile of CAS No. 2172327 - 96 - 5. Initial assays suggest that the compound exhibits moderate activity against certain cancer cell lines, possibly through interference with signal transduction pathways or DNA replication mechanisms. Furthermore, its interaction with mitochondrial enzymes has been explored as a potential therapeutic strategy for neurodegenerative disorders. These findings underscore the importance of structural optimization to enhance potency and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 1-methyl-N-(1H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) methyl - 2 , 3 - dihydro - 1 H - indol - 5 - am ine. By analyzing large datasets of chemical structures and biological responses, these algorithms can predict novel interactions between compounds and targets with remarkable precision. This approach has already led to the identification of several high-value scaffolds that are being further developed into clinical candidates.

Future research directions for CAS No. 2172327 - 96 - 5 include exploring its role in modulating immune responses and its potential as an adjuvant in vaccine formulations. The compound’s ability to interact with multiple biological pathways makes it a versatile tool for studying complex disease mechanisms. Additionally, green chemistry principles are being applied to its synthesis to minimize environmental impact while maintaining high yields and purity standards.

The development of novel pharmaceuticals relies heavily on collaboration between academic institutions and industry partners. 1-methyl-N-(1H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) methyl - 2 , 3 - dihydro - 1 H - ind ol - 5 - am ine exemplifies how interdisciplinary research can lead to breakthroughs in therapeutic intervention. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science